Cas no 104165-34-6 (2,2-Oxiranedicarbonitrile, 3-ethyl-)

• Product Name: 2,2-Oxiranedicarbonitrile, 3-ethyl-
• CAS No: 104165-34-6
• MF: C₆H₆N₂O
• MW: 122.12464094162
• CID: 1141218
• PubChem ID: 13029606
• Update Time: 2025-04-20

2,2-Oxiranedicarbonitrile, 3-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2,2-Oxiranedicarbonitrile, 3-ethyl-
• 3-ethyloxirane-2,2-dicarbonitrile
• DTXSID20515686
• 104165-34-6

• Inchi： 1S/C6H6N2O/c1-2-5-6(3-7,4-8)9-5/h5H,2H2,1H3
• InChI Key： RCXKAZTUHNPFCV-UHFFFAOYSA-N
• SMILES： O1C(C#N)(C#N)C1CC

Computed Properties

• Exact Mass: 122.04808
• Monoisotopic Mass: 122.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.1Ų

Experimental Properties

• PSA: 60.11
• LogP: 0.58116